Cas no 2027975-85-3 (Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate
• CAS No: 2027975-85-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6022819
• PubChem ID: 148509063
• Update Time: 2025-08-05

Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate
• EN300-796789
• 2027975-85-3
• Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-6-9(2)11(15)10-7-14(8-10)12(16)17-13(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： MMDDRHMYWBVAGP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(C)CC)=O)C1)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate

Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate (CAS No. 2027975-85-3): A Comprehensive Overview

Compound CAS No. 2027975-85-3, specifically identified as Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The azetidine core and the ester functionalities present in its molecular structure contribute to its versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate encompasses a cyclohexane ring substituted with an azetidine moiety, which is further functionalized with a tert-butyl ester and a 2-methylbutanoyl group. This configuration not only imparts distinct chemical properties but also opens up numerous possibilities for derivatization, enabling the synthesis of analogs with tailored biological activities. The presence of these specific functional groups has been strategically designed to enhance interactions with biological targets, thereby facilitating the exploration of new pharmacological pathways.

In recent years, there has been a growing interest in azetidine derivatives as they exhibit promising properties for drug development. The azetidine ring, being a six-membered heterocycle, offers a favorable balance between flexibility and rigidity, which is crucial for optimal binding to biological receptors. Moreover, the incorporation of ester functionalities allows for hydrolyzable linkages, which can be exploited in prodrug strategies or for controlled release mechanisms. These attributes make Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate an attractive candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of scaffold hopping—exploring diverse molecular architectures to discover new bioactive compounds. The structural features of Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate align well with this approach, as they provide a robust platform for generating structurally diverse derivatives. By modifying the substituents attached to the azetidine ring or introducing additional functional groups, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility is particularly valuable in addressing complex diseases that require multi-target intervention.

The synthesis of Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The tert-butyl ester and 2-methylbutanoyl groups are typically introduced through esterification or amidation reactions, while the azetidine ring can be constructed via cyclization reactions involving appropriate precursors. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions or enzymatic catalysis, have been employed to enhance yield and purity. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

Beyond its synthetic significance, Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate has shown potential in preclinical studies as a lead compound for various therapeutic indications. Its structural motifs have been associated with activities such as anti-inflammatory, antimicrobial, and anti-cancer effects. For instance, derivatives of azetidine have been reported to inhibit key enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases. Additionally, modifications to the molecular framework have led to compounds with enhanced cytotoxicity against certain cancer cell lines.

The pharmacological evaluation of Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate involves both in vitro and in vivo studies to assess its efficacy and safety profiles. In vitro assays are conducted using cell culture models to evaluate interactions with target proteins and enzymes. These studies provide preliminary evidence of biological activity and help identify potential mechanisms of action. Subsequently, in vivo studies using animal models allow for a more comprehensive assessment of pharmacokinetics, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Such evaluations are essential for determining the feasibility of advancing the compound into clinical trials.

The integration of computational chemistry and high-throughput screening (HTS) technologies has accelerated the discovery process for novel drug candidates like Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate. Molecular docking simulations can predict binding affinities between the compound and biological targets, providing insights into potential interactions at an atomic level. HTS platforms enable rapid testing of large libraries of compounds against various targets, identifying hits that warrant further investigation. These modern approaches complement traditional experimental methods and have significantly reduced the time required to identify promising drug candidates.

The future prospects for Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its chemical properties through structural modifications to enhance bioavailability and target specificity. Additionally, exploring its role in combination therapies could provide synergistic effects against multifaceted diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic solutions.

In conclusion, CAS No. 2027975-85-3, identified as Tert-butyl 3-(2-methylbutanoyl)azetidine-1-carboxylate, represents a significant contribution to pharmaceutical chemistry with its versatile structural framework and potential therapeutic applications. Its unique combination of functional groups makes it an excellent scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new possibilities for this compound, it is poised to play a crucial role in the development of next-generation therapeutics.